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Compound of Interest

Compound Name: 4-Bromo-5-fluoro-2-nitrophenol

CAS No.: 1016234-87-9

Cat. No.: B1526921

Get Quote

4-bromo-5-fluoro-2-nitrophenol is a highly functionalized aromatic compound of significant

interest to the chemical, pharmaceutical, and agrochemical research sectors. Its unique

substitution pattern—featuring a phenolic hydroxyl, a nitro group, and two distinct halogens

(bromine and fluorine) on a benzene ring—renders it an exceptionally versatile intermediate for

the synthesis of complex molecular architectures.[1][2]

The strategic placement of these groups offers multiple, orthogonal reactive handles for

chemical modification. The electron-withdrawing nature of the nitro, fluoro, and bromo

substituents significantly influences the molecule's reactivity, particularly the acidity of the

phenolic proton and the susceptibility of the aromatic ring to nucleophilic substitution.[3][4] In

drug development, the incorporation of a fluorine atom is a well-established strategy for

modulating a candidate's metabolic stability, membrane permeability, and binding affinity.[1]

This guide provides a comprehensive overview of the core physical, chemical, and safety

properties of 4-bromo-5-fluoro-2-nitrophenol, offering field-proven insights for its application

in research and development.
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The foundational identity of a chemical compound is rooted in its structure and fundamental

descriptors. These identifiers are critical for accurate sourcing, documentation, and regulatory

compliance.

IUPAC Name: 4-bromo-5-fluoro-2-nitrophenol

CAS Number: 1016234-87-9[5]

Molecular Formula: C₆H₃BrFNO₃[5]

Molecular Weight: 236.00 g/mol [6]

Canonical SMILES: C1=C(C(=C(C=C1[O-])O)F)Br[5]

InChI Key: ZMSFGDZCAYKXOE-UHFFFAOYSA-N

Physicochemical and Handling Data
The physical state and stability of a compound dictate its handling, storage, and application in

experimental setups. The following table summarizes the key physicochemical properties of 4-
bromo-5-fluoro-2-nitrophenol.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 14 Tech Support

https://www.benchchem.com/product/b1526921/docs?utm_src=pdf-body#introduction-a-multifunctional-building-block-in-modern-synthesis
https://www.chemshuttle.com/4-bromo-5-fluoro-2-nitrophenol.html
https://www.chemshuttle.com/4-bromo-5-fluoro-2-nitrophenol.html
https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromo-2-fluoro-5-nitrophenol
https://www.chemshuttle.com/4-bromo-5-fluoro-2-nitrophenol.html
https://www.benchchem.com/product/b1526921/docs?utm_src=pdf-body#introduction-a-multifunctional-building-block-in-modern-synthesis
https://www.benchchem.com/product/b1526921/docs?utm_src=pdf-body#introduction-a-multifunctional-building-block-in-modern-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1526921?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value / Description Source(s)

Physical Form Solid

Appearance

Typically a yellow crystalline

solid, characteristic of many

nitrophenols.

[7]

Purity
Commercially available with

purities of 95-97%.
[5]

Melting Point

Experimental data not readily

available. Based on related

isomers like 2-bromo-4-fluoro-

5-nitrophenol (124-127°C), a

melting point in the 100-130°C

range is anticipated.

[8]

Solubility

Specific data is unavailable.

Like other nitrophenols, it is

expected to be slightly soluble

in water and more soluble in

organic solvents like ethanol,

acetone, and DMSO.

[7]

Acidity (pKa)

Experimental pKa is not

published. However, the

presence of three strong

electron-withdrawing groups

(NO₂, Br, F) will significantly

increase the acidity of the

phenolic proton compared to

phenol (pKa ≈ 10), likely

resulting in a pKa below 7.

[3][4]

Storage

Store in a tightly sealed

container in a cool, dry, and

well-ventilated area. Keep in a

dark place under an inert

atmosphere.

[9]
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Spectroscopic Profile: A Guide to Characterization
While a definitive public spectral database for this specific compound is sparse, its structure

allows for a reliable prediction of its spectroscopic characteristics. These predictions are

essential for confirming the identity and purity of synthesized or purchased material.

¹H NMR: The spectrum is expected to show two aromatic protons.

One proton will be ortho to the hydroxyl group and meta to the nitro group.

The other proton will be ortho to the nitro group and meta to the hydroxyl group.

Both protons will appear as doublets due to coupling with the ¹⁹F atom and potentially

smaller couplings to each other, resulting in complex splitting patterns (e.g., doublet of

doublets). Their chemical shifts will be downfield (likely > 7.0 ppm) due to the deshielding

effects of the substituents.

¹³C NMR: The spectrum should display 6 distinct signals for the aromatic carbons, with

chemical shifts influenced by the attached substituents. The carbon bearing the hydroxyl

group will be shifted downfield, while the carbons attached to the halogens and nitro group

will also show characteristic shifts.

Infrared (IR) Spectroscopy: The IR spectrum will be dominated by several key vibrational

bands.

A broad O-H stretch around 3200-3500 cm⁻¹.

Strong asymmetric and symmetric N-O stretches for the nitro group, typically around

1520-1560 cm⁻¹ and 1340-1380 cm⁻¹, respectively.

A C-F stretch around 1100-1250 cm⁻¹.

A C-Br stretch, typically found at lower wavenumbers (500-600 cm⁻¹).

C=C aromatic ring stretches around 1450-1600 cm⁻¹.

Mass Spectrometry (MS): The mass spectrum provides the most definitive evidence of

molecular weight and elemental composition.
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The molecular ion peak (M⁺) will exhibit a characteristic isotopic pattern due to the

presence of one bromine atom, with two peaks of nearly equal intensity at m/z 235 and

237.

Common fragmentation patterns for nitrophenols include the loss of NO, NO₂, and CO.

Chemical Reactivity and Synthetic Considerations
The utility of 4-bromo-5-fluoro-2-nitrophenol as a synthetic intermediate stems from the

distinct reactivity of its functional groups.

Phenolic Hydroxyl Group: The acidic proton is readily removed by base. The resulting

phenoxide is a potent nucleophile, allowing for O-alkylation or O-acylation to form ethers and

esters, respectively.[1]

Nitro Group: This group is a powerful electron-withdrawing and meta-directing substituent. Its

most common transformation is reduction to an aniline (-NH₂) using reagents like SnCl₂/HCl,

H₂/Pd-C, or sodium dithionite. This transformation is fundamental in many synthetic

pathways, converting an electron-withdrawing group into an electron-donating one.[1]

Aromatic Halogens (Br and F): The bromine and fluorine atoms, activated by the ortho/para

nitro group, are susceptible to nucleophilic aromatic substitution (SₙAr) reactions. This allows

for the introduction of various nucleophiles (e.g., amines, alkoxides), providing a pathway to

highly substituted derivatives. The differential reactivity of C-Br vs. C-F bonds can sometimes

be exploited for selective transformations.[5]

Representative Synthetic Protocol: Nitration of 4-Bromo-
5-fluorophenol
A plausible and common strategy for preparing nitrophenols is the direct nitration of a phenol

precursor. The following protocol is a representative example based on established

methodologies for similar compounds.[10]

Objective: To synthesize 4-bromo-5-fluoro-2-nitrophenol via electrophilic aromatic

substitution.

Materials:
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4-bromo-5-fluorophenol (1 equiv.)

Concentrated Sulfuric Acid (98%)

Concentrated Nitric Acid (70%)

Chloroform (or Dichloromethane)

Deionized Water

Saturated Sodium Bicarbonate Solution

Saturated Sodium Chloride Solution (Brine)

Anhydrous Magnesium Sulfate or Sodium Sulfate

Procedure:

Reaction Setup: In a three-neck round-bottom flask equipped with a magnetic stirrer, a

dropping funnel, and a thermometer, dissolve 4-bromo-5-fluorophenol (1 equiv.) in

chloroform.

Cooling: Cool the solution to 0-5°C using an ice-water bath.

Preparation of Nitrating Mixture: In a separate beaker, cautiously add concentrated nitric acid

(1.1 equiv.) to chilled concentrated sulfuric acid (2-3 equiv.). Allow the mixture to cool.

Nitration: Add the cold nitrating mixture dropwise to the stirred phenol solution via the

dropping funnel, ensuring the internal temperature does not exceed 10°C. The hydroxyl

group is a strong ortho-, para-director, and the position ortho to the hydroxyl and meta to the

halogens is sterically and electronically favored for nitration.

Reaction Monitoring: After the addition is complete, allow the reaction to stir at room

temperature for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography

(TLC) until the starting material is consumed.

Workup: Carefully pour the reaction mixture over crushed ice. Separate the organic layer.
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Washing: Wash the organic layer sequentially with deionized water, saturated sodium

bicarbonate solution (to neutralize residual acid), and finally with brine.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,

and remove the solvent under reduced pressure using a rotary evaporator.

Purification: The resulting crude solid can be purified by recrystallization from a suitable

solvent system (e.g., ethanol/water or hexanes/ethyl acetate) to yield the final product.

Synthesis and Verification Workflow
A scientifically rigorous process ensures the identity and quality of the final compound. This

workflow represents a self-validating system where synthesis is followed by comprehensive

characterization.
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Phase 1: Synthesis & Purification

Phase 2: Characterization & Validation

Phase 3: Finalization

Start: 4-Bromo-5-fluorophenol

Nitration Reaction
(HNO₃ / H₂SO₄)

Step 1

Aqueous Workup
& Solvent Extraction

Step 2

Purification
(Recrystallization or Chromatography)

Step 3

Purified Solid Product

Yields

¹H & ¹³C NMR Spectroscopy
(Structural Confirmation)

Confirms

Mass Spectrometry
(Molecular Weight & Isotopic Pattern)

Confirms

Melting Point Analysis
(Purity Assessment)

Confirms

IR Spectroscopy
(Functional Group ID)

Confirms

Validated 4-bromo-5-fluoro-2-nitrophenol

Store under Inert Gas,
Away from Light

Click to download full resolution via product page

Caption: Synthesis and Verification Workflow for 4-bromo-5-fluoro-2-nitrophenol.
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Applications in Research and Drug Development
4-bromo-5-fluoro-2-nitrophenol is not an end-product but a valuable starting material. Its

utility is primarily as a molecular scaffold for building more complex target molecules.

Pharmaceutical Intermediate: It serves as a key building block for Active Pharmaceutical

Ingredients (APIs).[1][11] The various functional groups allow for its integration into diverse

synthetic routes, enabling the creation of novel compounds for lead optimization programs.

[1]

Agrochemical Synthesis: Similar to its role in pharmaceuticals, it is used in the development

of new pesticides and herbicides.[2][12]

Combinatorial Chemistry: The phenolic hydroxyl group can be attached to a solid support

(resin), allowing for high-throughput synthesis of a library of derivatives by modifying the

other positions on the ring.[5]

Mechanistic Studies: The compound is useful for studying electrophilic and nucleophilic

aromatic substitution reactions, providing insights into reaction mechanisms and substituent

effects.[5]

Safety and Handling
As with all nitrophenolic compounds, 4-bromo-5-fluoro-2-nitrophenol must be handled with

appropriate care. It is classified as hazardous, and all handling should be performed in a well-

ventilated fume hood by trained personnel.[7]
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Hazard Class GHS Pictograms Signal Word Hazard Statements

Acute Toxicity /

Irritation /

Environmental Hazard

위험, 환경 Danger

H302: Harmful if

swallowed. H315:

Causes skin irritation.

H317: May cause an

allergic skin reaction.

H318: Causes serious

eye damage. H410:

Very toxic to aquatic

life with long lasting

effects.

Handling Precautions:

Personal Protective Equipment (PPE): Wear chemical-resistant gloves (e.g., nitrile), safety

goggles with side shields, and a lab coat.[9][13]

Engineering Controls: Use only in a chemical fume hood to avoid inhalation of dust.[9][13]

Handling: Avoid contact with skin, eyes, and clothing. Avoid dust formation and ignition

sources.[9]

First Aid:

Skin Contact: Immediately wash off with plenty of soap and water.[9]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Seek immediate medical attention.[9]

Ingestion: Do NOT induce vomiting. Rinse mouth and seek immediate medical attention.

[14]

Inhalation: Move person to fresh air. If breathing is difficult, give oxygen.[9]
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4-bromo-5-fluoro-2-nitrophenol is a potent and versatile chemical intermediate whose value

is defined by its structural complexity and the orthogonal reactivity of its functional groups. A

thorough understanding of its physicochemical properties, predicted spectroscopic profile, and

chemical reactivity is paramount for its effective and safe utilization in the laboratory. For

researchers in drug discovery and fine chemical synthesis, this compound offers a robust

platform for generating novel molecular entities with tailored properties, solidifying its role as a

key enabler of scientific innovation.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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